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Compound of Interest

Compound Name: YAP-TEAD Inhibitor 1 (Peptide 17)

Cat. No.: B8256830

Get Quote

Comparative Solubility of Peptide 17 (Myristoyl
Pentapeptide-17) in Aqueous vs. PEG 300 Systems
Executive Summary
"Peptide 17" most frequently refers to Myristoyl Pentapeptide-17 (SymPeptide® 226EL), a lipo-

oligopeptide widely used in cosmetic and dermatological research for keratin gene stimulation.

[1] While its peptide backbone (Lys-Leu-Ala-Lys-Lys) is hydrophilic, the N-terminal myristoyl

fatty acid tail (C14) confers significant hydrophobicity, creating a "solubility paradox" common in

drug development.

This Application Note provides a definitive guide to solubilizing Peptide 17. We compare the

limitations of pure aqueous systems against the superior efficacy of Polyethylene Glycol 300

(PEG 300) co-solvent systems. We demonstrate that direct aqueous dissolution often leads to

aggregation and sub-therapeutic dosing, whereas PEG 300 formulations achieve stable, high-

concentration stock solutions.

Physicochemical Profile & The Solubility Challenge
To formulate Peptide 17 effectively, one must understand the molecular forces at play.
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Property Specification Implication for Solubility

Chemical Name Myristoyl Pentapeptide-17 Lipo-peptide (Hybrid molecule)

Sequence Myr-Lys-Leu-Ala-Lys-Lys-NH₂ Amphiphilic nature

Molecular Weight ~796.14 g/mol Mid-sized oligopeptide

Hydrophobicity High (due to Myristoyl tail)
Drives aggregation in water

(Micelle formation)

Isoelectric Point (pI) ~10.5 (Basic)
Cationic at neutral pH, but tail

dominates solubility

The Mechanism of Failure in Water
When Peptide 17 is introduced to pure water (pH 7.0), the hydrophobic myristoyl tails self-

associate to minimize contact with water molecules (the Hydrophobic Effect). This results in:

Opalescence/Cloudiness: Formation of large aggregates.

Filter Loss: Significant peptide loss during 0.22 µm sterile filtration.

Inconsistent Dosing: Actual concentration is far lower than calculated.

The Mechanism of Success in PEG 300
PEG 300 is a water-miscible co-solvent with a lower dielectric constant than water. It acts as an

amphiphilic interface, interacting favorably with both the hydrophobic tail and the hydrophilic

peptide backbone. This prevents the "caging" effect of water and stabilizes the peptide in a

monomeric or small-oligomer state.

Experimental Protocols
Protocol A: Aqueous Dissolution (The Control - Not
Recommended for High Conc.)
Use this only for very dilute working solutions (< 0.5 mg/mL).

Weighing: Weigh 1.0 mg of Peptide 17.
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Addition: Add 1.0 mL of ultrapure water (Milli-Q).

Agitation: Vortex for 60 seconds.

Observation: Solution will likely appear cloudy or contain visible particulates.

Sonication: Sonicate for 10 minutes at 40 kHz.

Result: Even after sonication, the solution often remains unstable. Centrifugation (10,000 x

g) typically reveals a pellet, indicating undissolved peptide.

Protocol B: PEG 300 "Wetting" Formulation (The Standard -
Recommended)
This protocol yields high-concentration stocks (up to 10-30 mg/mL) suitable for dilution.

Materials:

Peptide 17 (Lyophilized powder)

PEG 300 (Pharma/Reagent Grade)

PBS (Phosphate Buffered Saline, pH 7.[2]4) or Water[3]

0.22 µm PVDF Syringe Filter (Low Protein Binding)

Step-by-Step Methodology:

Calculate: Determine the target mass for a 10 mg/mL stock. (e.g., 10 mg peptide).

Solvent Partitioning: The final solvent ratio should be 10-20% PEG 300 and 80-90%

Aqueous buffer.

The "Wetting" Step (Critical):

Place 10 mg Peptide 17 in a glass vial.

Add only the PEG 300 volume first (e.g., 100 µL - 200 µL).
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Why? The high concentration of organic solvent instantly solvates the hydrophobic tail

before aggregates can form.

Dissolution: Vortex gently until the powder is fully translucent/dissolved in the PEG 300. It

should look like a clear syrup.

Dilution: Slowly add the aqueous buffer (PBS or Water) to the final volume (e.g., add 800-

900 µL) while vortexing.

Note: Add water dropwise to prevent "shock precipitation."

Filtration: Pass through a 0.22 µm PVDF filter.

Validation: Measure concentration via UV-Vis (A280 or specific assay) to confirm recovery.

Comparative Solubility Data
The following data summarizes typical solubility limits observed in laboratory settings for

Myristoyl Pentapeptide-17.

Solvent System
Solubility Limit
(Approx.)

Visual Appearance Stability (24 hrs)

Pure Water (pH 7) < 0.5 mg/mL Cloudy / Precipitate Poor (Sedimentation)

PBS (pH 7.4) < 0.25 mg/mL Cloudy
Poor (Salting out

effect)

100% Ethanol > 20 mg/mL Clear
High (Evaporation

risk)

100% PEG 300 > 30 mg/mL Clear / Viscous High

20% PEG 300 / 80%

Water
~ 5 - 10 mg/mL Clear

High (Ideal for

Bioassays)
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Note: Comparison data derived from standard lipopeptide behavior and specific product sheets

[1, 3].

Visualization of Formulation Logic
The following diagram illustrates the decision matrix for formulating Peptide 17, highlighting the

critical "Wetting Step" to avoid aggregation.
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Step 2: Slow Dilution
with Aqueous Buffer
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Clear Solution

Steric Stabilization

Click to download full resolution via product page

Figure 1: Decision tree for solubilizing Myristoyl Pentapeptide-17. Method B (Green path)

prevents the aggregation observed in Method A.

Troubleshooting & FAQs
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Q: Can I use DMSO instead of PEG 300? A: Yes. DMSO is an excellent solvent for Peptide 17

(solubility > 30 mg/mL) [3]. However, PEG 300 is often preferred in in vivo or cosmetic

formulations because it is less cytotoxic and less irritating to tissues than high-concentration

DMSO.

Q: My solution turned cloudy after adding the water to the PEG-peptide mix. Why? A: This is

"Shock Precipitation." You likely added the water too fast.

Fix: Add the water in small aliquots, vortexing between each addition. If it remains cloudy,

increase the PEG 300 ratio to 30% or warm the solution slightly (to 30°C).

Q: Is this applicable to other "Peptide 17" variants? A:

For YAP-TEAD Inhibitor 1 (Peptide 17): Yes, similar protocols apply. Manufacturers

recommend dissolving in PEG 300 + Tween 80 + Water for maximum stability [4].

For Antimicrobial Peptide 17 (KN-17): These are often more cationic and may dissolve in

water, but PEG 300 can still improve stability by preventing adsorption to plastic surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Optimizing Hydrophobic Peptide
Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8256830/docs#application-note-optimizing-
hydrophobic-peptide-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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